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Compound of Interest

Compound Name: Tetrafluorophthalic acid

Cat. No.: B1294977 Get Quote

An In-depth Technical Guide to Tetrafluorophthalic Acid (CAS 652-03-9)

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetrafluorophthalic acid, with the CAS number 652-03-9, is a fluorinated aromatic

dicarboxylic acid. Its chemical structure, featuring a benzene ring substituted with four fluorine

atoms and two adjacent carboxylic acid groups, imparts unique properties such as enhanced

thermal stability and chemical resistance. These characteristics make it a valuable building

block and intermediate in various fields of chemical synthesis, including the development of

high-performance polymers, specialty dyes, and pharmaceutical intermediates.[1] This guide

provides a comprehensive overview of its physicochemical properties, synthesis, applications,

and safety protocols.

Physicochemical Properties
The fundamental physical and chemical properties of Tetrafluorophthalic acid are

summarized below. These characteristics are crucial for its handling, storage, and application in

various experimental and industrial settings.
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Property Value Reference

CAS Number 652-03-9 [1][2]

Molecular Formula C₈H₂F₄O₄ [1][2]

Molecular Weight 238.09 g/mol [1][2]

Appearance
White to light yellow or light

orange powder/crystal
[1][3]

Melting Point 149 - 164 °C [1][2][3]

Boiling Point 345.7 ± 42.0 °C at 760 mmHg [2][4]

Density 1.8 ± 0.1 g/cm³ [2]

Flash Point 162.9 ± 27.9 °C [2][4]

Purity ≥ 98% (Assay by titration) [1]

IUPAC Name
3,4,5,6-Tetrafluorobenzene-

1,2-dicarboxylic acid
[5]

Spectroscopic Data
Spectroscopic data is essential for the structural elucidation and purity assessment of

Tetrafluorophthalic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 13C NMR data for Tetrafluorophthalic
acid is available and has been recorded in solvents such as DMSO-d6.[5][6]

Infrared (IR) Spectroscopy: IR spectra have been obtained, with techniques including KBr

wafer and gas-phase analysis available through databases like NIST.[5][7][8]

Mass Spectrometry (MS): Electron ionization mass spectrometry data is available, providing

information on the fragmentation pattern of the molecule. The NIST WebBook is a source for

this data.[5][7][9]

Synthesis and Reactivity
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Tetrafluorophthalic acid is primarily synthesized through the hydrolysis of its corresponding

anhydride or N-substituted imides. Its reactivity is characteristic of aromatic carboxylic acids,

with the fluorine substituents enhancing its electrophilic nature.

A common synthetic pathway involves the hydrolysis of Tetrafluorophthalic anhydride. This

process is straightforward and yields the diacid in high purity.

Starting Material Process Product

Tetrafluorophthalic Anhydride
(CAS 652-12-0) Reflux with WaterHydrolysis Tetrafluorophthalic Acid
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Hazard Identification

Preventative Measures (P-Statements)

Emergency Response

Skin Irritant (H315)

Wear Protective Gear
(Gloves, Goggles)

P280

Eye Irritant (H319) Respiratory Irritant (H335)

Avoid Breathing Dust
P261

Use in Ventilated Area
P271

IF IN EYES:
Rinse with water

P305+P351

IF ON SKIN:
Wash with soap/water

P302+P352

IF INHALED:
Move to fresh air

P304+P340

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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